Cas no 832673-99-1 (3,5-dibromo-2-(propan-2-yloxy)benzaldehyde)

• Product Name: 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde
• CAS No: 832673-99-1
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD02257453
• CID: 3058594
• PubChem ID: 19580221
• Update Time: 2025-06-27

3,5-dibromo-2-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-isopropoxy-benzaldehyde
• 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde
• STK348914
• 832673-99-1
• CS-0274554
• Z1269180807
• 3,5-dibromo-2-propan-2-yloxybenzaldehyde
• 3,5-DIBROMO-2-ISOPROPOXYBENZALDEHYDE
• AKOS000299230
• MFCD02257453
• EN300-228127
• BBL039566

• MDL： MFCD02257453
• Inchi： 1S/C10H10Br2O2/c1-6(2)14-10-7(5-13)3-8(11)4-9(10)12/h3-6H,1-2H3
• InChI Key： ICQMSJCTOWHBQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OC(C)C)Br

Computed Properties

• Exact Mass: 321.90271Da
• Monoisotopic Mass: 319.90475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde

3,5-Dibromo-2-(Propan-2-Yloxy)Benzaldehyde: A Comprehensive Overview

3,5-Dibromo-2-(propan-2-yloxy)benzaldehyde, also known by its CAS number 832673-99-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with bromine atoms at the 3 and 5 positions and an isopropoxy group at the 2 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde typically involves multi-step reactions. One common approach is through the bromination of a suitably substituted benzaldehyde derivative. The presence of directing groups like the isopropoxy group plays a crucial role in determining the regioselectivity of the bromination process. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which represents a promising advancement in the field of organic synthesis.

In terms of physical properties, 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde exhibits a melting point of approximately 105°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound also demonstrates moderate stability under normal storage conditions, though it is advisable to keep it away from strong oxidizing agents and light to prevent unwanted degradation.

The applications of 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde span across multiple domains. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent research has highlighted its role in generating lead compounds for drug discovery programs targeting specific molecular pathways. Additionally, this compound finds utility in material science as a precursor for advanced polymers and coatings due to its ability to undergo various polymerization reactions.

In the realm of environmental chemistry, 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde has been studied for its potential as a biodegradable additive in industrial processes. Its ability to undergo enzymatic degradation under controlled conditions makes it an attractive candidate for sustainable chemical practices. Furthermore, recent advancements in green chemistry have explored the use of this compound in catalytic cycles that minimize waste generation and energy consumption.

The safety profile of 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde is an essential consideration for its handling and storage. While it is not classified as a hazardous substance under normal conditions, prolonged exposure may cause skin irritation or respiratory issues. Proper personal protective equipment should be used during handling to ensure worker safety. Regulatory agencies have established guidelines for its safe use in industrial settings, emphasizing ventilation and containment measures.

In conclusion, 3,5-dibromo-2-(propan-2-yloxy)benzaldehyde, CAS number 832673-99-1, stands out as a significant compound with diverse applications across various chemical disciplines. Its unique structure and versatile reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and green chemistry practices unfold, this compound is poised to play an even more prominent role in shaping future chemical innovations.